2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• IUPAC Name: 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C8H7NO2S/c1-4-2-5-7(12-4)3-6(9-5)8(10)11/h2-3,9H,1H3,(H,10,11)
• InChI Key: HNROXXPBCUVOKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C=C(N2)C(=O)O
• Molecular Formula: C8H7NO2S
• Molecular Weight: 181.21 g/mol
• CAS RN: 332099-14-6

Description

“2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid” is a thienopyrrole compound. It has been used in the synthesis of a series of N-substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acids and their imidazolyl derivatives.

Synthesis Analysis

The selectivity of acylation of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid methyl ester under Friedel—Crafts reaction conditions in the presence of AlCl3 depends more on the electron density distribution in the complexes than on the structure parameters. The synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties was achieved by converting previously prepared N-substituted thienopyrrolecarboxylate esters to acids needed for the amidation reactions.

Molecular Structure Analysis

The molecular structure of “2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid” can be represented by the SMILES string Cn1c(cc2sccc12)C(O)=O. The empirical formula is C8H7NO2S and the molecular weight is 181.21.

Chemical Reactions Analysis

The compound has been used in reactions with EtNH2 and indole sodium salt, providing the respective amides. The selectivity of its acylation under Friedel—Crafts reaction conditions depends more on the electron density distribution in the complexes than on the structure parameters.

Physical And Chemical Properties Analysis

The compound is a solid. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Biological Applications of 2-Methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic Acid:

Synthesis of Biologically Active Compounds

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Optoelectronics

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Anti-Giardia Activity

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Antiviral Activity

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Cancer Research

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Quantum-Chemical Study

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Mechanism of Action

Target of Action

The primary target of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is the D-amino acid oxidase (DAO) . DAO is an enzyme that catalyzes the oxidation of D-amino acids into their corresponding keto acids . This compound also inhibits the KDM1A and LSD1 demethylases, which regulate DNA methylation .

Mode of Action

This compound interacts with its targets by inhibiting their activity. It potently inhibits the cellular activity of transfected DAO in CHO cells . It also inhibits the KDM1A and LSD1 demethylases .

Biochemical Pathways

The inhibition of DAO and KDM1A/LSD1 demethylases affects several biochemical pathways. The inhibition of DAO can lead to an accumulation of D-amino acids, which can have various downstream effects . The inhibition of KDM1A and LSD1 demethylases affects the regulation of gene transcription by altering the balance of N-methylation extent in histones .

Result of Action

The result of the action of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is the inhibition of DAO and KDM1A/LSD1 demethylases . This can lead to an accumulation of D-amino acids and changes in gene transcription, respectively .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, STOT SE 3. It is hazardous if swallowed, causes serious eye damage, skin irritation, and may cause respiratory irritation.

Future Directions

Thieno[3,2-b]pyrrolecarboxamides have attracted significant attention due to the discovery of new types of activity for specific representatives in this series of compounds. Some of these compounds have shown strong activity against hepatitis C virus and have been identified as new targets for anticancer therapy. Therefore, the future research directions could involve further exploration of the biological activities of these compounds and their potential therapeutic applications.